Cas no 54946-48-4 (1-benzyl-beta-D-ribofuranoside)

1-benzyl-beta-D-ribofuranoside structure
54946-48-4 structure
Product Name:1-benzyl-beta-D-ribofuranoside
CAS No:54946-48-4
MF:C12H16O5
MW:240.252444267273
CID:2003777
PubChem ID:11149145
Update Time:2025-04-21

1-benzyl-beta-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-beta-D-ribofuranoside
    • 1-O-benzyl-beta-D-ribofuranose
    • 2',3'-O-isopropylidene-beta-D-riboside
    • benzyl beta-D-ribofuranoside
    • benzyl-beta-D-ribofuranoside
    • Benzyl β-D-ribofuranoside
    • CHEMBL3236514
    • DB-297053
    • SCHEMBL6859149
    • 54946-48-4
    • MBBBSHXQRFAIPA-DDHJBXDOSA-N
    • Inchi: 1S/C12H16O5/c13-6-9-10(14)11(15)12(17-9)16-7-8-4-2-1-3-5-8/h1-5,9-15H,6-7H2
    • InChI Key: MBBBSHXQRFAIPA-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(OCC2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 240.09977361Da
  • Monoisotopic Mass: 240.09977361Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 79.2Ų
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